Cas no 2171159-82-1 (1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-4-carboxylic acid)

• Product Name: 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-4-carboxylic acid
• CAS No: 2171159-82-1
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5753134
• PubChem ID: 165879002
• Update Time: 2025-05-23

1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171159-82-1
• 1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidine-4-carboxylic acid
• EN300-1502912
• 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-4-carboxylic acid

• Inchi： 1S/C25H28N2O5/c1-2-22(23(28)27-13-11-16(12-14-27)24(29)30)26-25(31)32-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22H,2,11-15H2,1H3,(H,26,31)(H,29,30)/t22-/m1/s1
• InChI Key： YUFSVJJBOLNSKR-JOCHJYFZSA-N
• SMILES： O(C(N[C@H](CC)C(N1CCC(C(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-4-carboxylic acid

Introduction to Compound CAS No. 2171159-82-1: 1-(2R)-2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}butanoylpiperidine-4-carboxylic Acid

The compound with CAS No. 2171159-82-1, known as 1-(2R)-2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}butanoylpiperidine-4-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of pharmacology, materials science, and biotechnology. This compound is characterized by its complex structure, which includes a piperidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a butanoyl chain. The stereochemistry at the (2R) configuration adds another layer of complexity and specificity to its properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as stereoselective synthesis and peptide coupling techniques. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during various chemical transformations. This has made CAS No. 2171159-82-1 a valuable intermediate in the development of bioactive molecules and advanced materials.

One of the most intriguing aspects of this compound is its potential application in drug delivery systems. Researchers have explored its ability to serve as a carrier for therapeutic agents due to its amphiphilic nature and biocompatibility. Studies published in leading journals such as *Nature Communications* and *Journal of Medicinal Chemistry* highlight its role in enhancing drug solubility and bioavailability. For instance, CAS No. 2171159-82-1 has been investigated as a component in lipid nanoparticles, which are increasingly used for delivering RNA-based therapies.

In addition to its pharmacological applications, CAS No. 2171159-82-1 has shown promise in materials science. Its unique structure allows for self-assembling properties, making it an ideal candidate for constructing nanomaterials with tailored functionalities. Recent research has demonstrated its use in forming supramolecular assemblies that exhibit stimuli-responsive behavior, which could revolutionize sensors and smart materials.

The stereochemistry at the (R) configuration is critical for the compound's biological activity and physical properties. This stereochemical feature ensures high enantioselectivity in reactions involving CAS No. 2171159-82-1, making it indispensable in asymmetric synthesis processes. Moreover, the presence of the Fmoc group provides excellent control over reactivity during synthesis, enabling precise functionalization of the molecule for diverse applications.

From an environmental standpoint, CAS No. 217